Cas no 937796-17-3 (N-Methyl-[1-(pyrid-3-ylmethyl)piperid-4-yl]methylamine)

• Product Name: N-Methyl-[1-(pyrid-3-ylmethyl)piperid-4-yl]methylamine
• CAS No: 937796-17-3
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• MDL: MFCD09966163
• CID: 802468
• PubChem ID: 42556105
• Update Time: 2025-06-11

N-Methyl-[1-(pyrid-3-ylmethyl)piperid-4-yl]methylamine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-[1-(pyrid-3-ylmethyl)piperid-4-yl]methylamine
• 4-Piperidinemethanamine,N-methyl-1-(3-pyridinylmethyl)-
• N-methyl-1-[1-(pyridin-3-ylmethyl)piperidin-4-yl]methanamine
• N-Methyl-N-{[1-(pyridin-3-ylmethyl)-piperidin-4-yl]methyl}amine
• N-METHYL-N-{[1-(PYRIDIN-3-YLMETHYL)PIPERIDIN-4-YL]METHYL}AMINE
• MFCD09966163
• N-Methyl-1-{1-[(pyridin-3-yl)methyl]piperidin-4-yl}methanamine
• N-METHYL-[1-(PYRIDIN-3-YLMETHYL)PIPERID-4-YL]METHYLAMINE
• 937796-17-3
• methyl({1-[(pyridin-3-yl)methyl]piperidin-4-yl}methyl)amine
• CS-0301634
• N-Methyl-[1-(pyrid-3-ylmethyl)piperid-4-yl]methylamine,95%
• Z975903142
• DTXSID40654829
• N-Methyl-1-(1-(pyridin-3-ylmethyl)piperidin-4-yl)methanamine
• AS-9273
• AKOS005289579

• MDL： MFCD09966163
• Inchi： 1S/C13H21N3/c1-14-9-12-4-7-16(8-5-12)11-13-3-2-6-15-10-13/h2-3,6,10,12,14H,4-5,7-9,11H2,1H3
• InChI Key： NGMNACILLKNUTM-UHFFFAOYSA-N
• SMILES： N1(CC2C=NC=CC=2)CCC(CNC)CC1

Computed Properties

• Exact Mass: 219.17400
• Monoisotopic Mass: 219.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: N/A℃
• Boiling Point: 324.4±17.0 °C at 760 mmHg
• Flash Point: 150.0±20.9 °C
• PSA: 28.16000
• LogP: 1.84180
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-Methyl-[1-(pyrid-3-ylmethyl)piperid-4-yl]methylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-Methyl-[1-(pyrid-3-ylmethyl)piperid-4-yl]methylamine

Introduction to N-Methyl-[1-(pyrid-3-ylmethyl)piperid-4-yl]methylamine (CAS No. 937796-17-3)

N-Methyl-[1-(pyrid-3-ylmethyl)piperid-4-yl]methylamine, a compound with the chemical identifier CAS No. 937796-17-3, represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense interest among researchers and scientists. The structure of this molecule, featuring a complex arrangement of functional groups, contributes to its unique chemical properties and potential therapeutic applications.

The molecular framework of N-Methyl-[1-(pyrid-3-ylmethyl)piperid-4-yl]methylamine is characterized by its intricate connectivity of atoms, which includes nitrogen-rich heterocyclic rings and alkyl chains. This structural complexity is not merely a feature of its chemical composition but also a key factor in determining its pharmacological behavior. The presence of multiple nitrogen atoms in the molecule suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for drug action.

In recent years, there has been a growing focus on developing novel compounds that can modulate neurological pathways. The pyridine and piperidine moieties in N-Methyl-[1-(pyrid-3-ylmethyl)piperid-4-yl]methylamine are particularly noteworthy, as they are known to be involved in the design of drugs that target central nervous system (CNS) disorders. The compound's ability to interact with these moieties could make it a valuable candidate for further investigation in the treatment of conditions such as depression, anxiety, and neurodegenerative diseases.

One of the most exciting aspects of this compound is its potential role in the development of next-generation therapeutics. Researchers have been exploring its efficacy in preclinical models, where it has shown promise in modulating neurotransmitter systems. For instance, studies have indicated that N-Methyl-[1-(pyrid-3-ylmethyl)piperid-4-yl]methylamine may influence the activity of serotonin receptors, which are implicated in mood regulation. This finding aligns with the broader trend in drug discovery towards targeting specific neurotransmitter pathways to achieve therapeutic effects.

The synthesis of N-Methyl-[1-(pyrid-3-ylmethyl)piperid-4-yl]methylamine involves a series of multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic methodologies ensures the high purity and yield of the final product, which is essential for subsequent pharmacological testing. The synthetic route also highlights the compound's complexity, as it necessitates careful handling and optimization to achieve the desired molecular structure.

From a computational chemistry perspective, N-Methyl-[1-(pyrid-3-ylmethyl)piperid-4-yl]methylamine has been subjected to extensive molecular modeling studies. These studies aim to elucidate its interactions with biological targets at an atomic level, providing insights into its mechanism of action. The results from these simulations have been instrumental in guiding experimental design and optimizing drug-like properties such as solubility and bioavailability.

The pharmacokinetic profile of this compound is another area of active investigation. Understanding how N-Methyl-[1-(pyrid-3-ylmethyl)piperid-4-yl]methylamine is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its potential as a therapeutic agent. Preliminary data suggest that the compound exhibits favorable pharmacokinetic properties, which could enhance its clinical utility if further validated through rigorous testing.

In conclusion, N-Methyl-[1-(pyrid-3-ylmethyl)piperid-4-yll)methyamine (CAS No. 937796-17-3) represents a significant advancement in pharmaceutical chemistry with its complex molecular structure and promising biological activities. Its potential applications in treating neurological disorders make it a compound of great interest for researchers and pharmaceutical companies alike. As further studies continue to uncover its therapeutic benefits and optimize its pharmacological properties, this molecule is poised to play a crucial role in the development of new treatments for various diseases.